4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C27H36N4O7S/c1-6-15-31(16-7-2)39(33,34)21-13-11-19(12-14-21)25(32)28-27-30-29-26(38-27)20-17-22(35-8-3)24(37-10-5)23(18-20)36-9-4/h11-14,17-18H,6-10,15-16H2,1-5H3,(H,28,30,32)
• InChI Key: ORAHZKYRFGHUCI-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC(=C(C(=C3)OCC)OCC)OCC
• Molecular Formula: C27H36N4O7S
• Molecular Weight: 560.7 g/mol

Description

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the amide and oxadiazole groups, as well as the ethoxy substituents on the benzene ring. Amides can participate in a variety of reactions, including hydrolysis and reduction. Oxadiazoles can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the ether groups could enhance its solubility in polar solvents.

Scientific Research Applications

Antimicrobial and Anticancer Activities

Research involving derivatives of thiosemicarbazide and 1,3,4-oxadiazole compounds has shown significant antimicrobial and anticancer properties. For instance, thiosemicarbazide derivatives synthesized for targeting heterocyclic compounds displayed antimicrobial activity (Elmagd et al., 2017). Similarly, a study on 1,3,4-oxadiazole derivatives revealed moderate to excellent anticancer activity against several cancer cell lines, highlighting the potential of these structures in cancer research (Ravinaik et al., 2021).

Memory Device Applications

The synthesis and evaluation of triphenylamine-based aromatic polymers derived from 1,3,4-oxadiazole have been explored for memory device applications. The study investigated the effects of linkage and acceptor groups on memory behavior, demonstrating the use of these compounds in the development of memory storage technologies (Chen et al., 2013).

Antioxidant Activities

Compounds bearing the 3,4,5-trimethoxybenzyloxy group, related to the triethoxyphenyl component of the compound , have been synthesized and evaluated for their antioxidant activities. These studies found that derivatives with the 3,4,5-trimethoxy moiety exhibited significant free radical scavenging activities, suggesting potential applications in combating oxidative stress (Kareem et al., 2016).

Synthesis and Biological Activity

The synthesis of novel compounds involving oxadiazole and sulfonamide structures has been explored for various biological activities, including antimicrobial and anticancer properties. These studies contribute to the understanding of the synthesis pathways and potential therapeutic applications of such compounds (Havaldar & Khatri, 2006).